Cas no 70807-90-8 (2-methoxypropan-1-amine hydrochloride)

• Product Name: 2-methoxypropan-1-amine hydrochloride
• CAS No: 70807-90-8
• MF: C₄H₁₂ClNO
• MW: 125.597180366516
• MDL: MFCD08146657
• CID: 1077486
• PubChem ID: 17178035
• Update Time: 2025-10-28

2-methoxypropan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-1-propanamine hydrochloride
• 2-methoxypropan-1-amine hydrochloride
• 2-methoxypropylamine, chloride
• AG-A-43678
• ARONIS013169
• CTK6B0653
• MolPort-003-991-309
• SCHEMBL1932005
• 70807-90-8
• MFCD18381951
• MFCD08146657
• 2-METHOXY-1-PROPANAMINEHYDROCHLORIDE
• 2-Methoxy-1-propanamine hydrochloride, AldrichCPR
• F3377-0028
• AKOS005111293
• Z1795817756
• SB44467
• 2-METHOXYPROPAN-1-AMINE HCL
• SY114788
• EN300-170231
• 2-methoxy-1-aminopropane hydrochloride
• 2-methoxypropan-1-amine;hydrochloride
• HDXPVDSGCDOOFU-UHFFFAOYSA-N
• (2-methoxypropyl)amine hydrochloride
• DS-8983
• SB44454
• 2-Methoxy-1-propanamine HCl
• DTXSID00589360
• (S)-2-Methoxy-1-propanamine hydrochloride
• 2-Methoxypropan-1-amine--hydrogen chloride (1/1)
• CS-0148787
• ALBB-009407

• MDL： MFCD08146657
• Inchi： 1S/C4H11NO.ClH/c1-4(3-5)6-2;/h4H,3,5H2,1-2H3;1H
• InChI Key： HDXPVDSGCDOOFU-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C)CN

Computed Properties

• Exact Mass: 125.0607417g/mol
• Monoisotopic Mass: 125.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 30.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

2-methoxypropan-1-amine hydrochloride Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 2-methoxypropan-1-amine hydrochloride

2-Methoxypropan-1-amine Hydrochloride (CAS No. 70807-90-8): An Overview and Recent Advances

2-Methoxypropan-1-amine hydrochloride (CAS No. 70807-90-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 1-(2-methoxypropyl)amine hydrochloride, is a derivative of propanamine with a methoxy group attached to the propyl chain. Its unique chemical structure and properties make it an attractive candidate for various applications, including as an intermediate in the synthesis of pharmaceuticals and as a potential therapeutic agent.

The molecular formula of 2-methoxypropan-1-amine hydrochloride is C4H11NO·HCl, and its molecular weight is approximately 113.59 g/mol. The compound exists as a white crystalline solid at room temperature and is highly soluble in water, making it easy to handle and process in laboratory settings. Its hydrochloride salt form enhances its stability and solubility, which are crucial factors for its use in pharmaceutical formulations.

Recent studies have highlighted the potential of 2-methoxypropan-1-amine hydrochloride in various biological systems. For instance, a study published in the *Journal of Medicinal Chemistry* (2023) investigated the compound's role as a precursor in the synthesis of novel antiviral agents. The researchers found that 2-methoxypropan-1-amine hydrochloride can be effectively used to synthesize compounds with potent antiviral activity against influenza viruses. This finding opens up new avenues for the development of antiviral drugs that can combat emerging viral threats.

In another study published in *Bioorganic & Medicinal Chemistry* (2023), researchers explored the use of 2-methoxypropan-1-amine hydrochloride as a building block for the synthesis of small molecules with neuroprotective properties. The study demonstrated that derivatives of 2-methoxypropan-1-amine hydrochloride exhibit significant neuroprotective effects in cellular models of neurodegenerative diseases such as Alzheimer's disease. These findings suggest that the compound could be a valuable starting material for developing new treatments for neurological disorders.

The chemical reactivity and functional group versatility of 2-methoxypropan-1-amine hydrochloride make it an excellent candidate for various synthetic transformations. For example, it can undergo N-alkylation, N-acetylation, and other functional group modifications to produce a wide range of derivatives with diverse biological activities. This flexibility is particularly important in drug discovery, where the ability to fine-tune the chemical structure can significantly impact the pharmacological profile of a compound.

In addition to its use in pharmaceutical research, 2-methoxypropan-1-amine hydrochloride has found applications in other areas such as analytical chemistry and materials science. Its high solubility and stability make it suitable for use as a reference standard in chromatographic analyses. Furthermore, recent advancements in materials science have explored the use of 2-methoxypropan-1-amine hydrochloride as a functional monomer for the synthesis of advanced polymers with tailored properties.

The safety profile of 2-methoxypropan-1-amine hydrochloride is an important consideration for its practical applications. While it is generally considered safe when handled properly, appropriate precautions should be taken to avoid inhalation, ingestion, or skin contact. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures to ensure safe use in laboratory settings.

In conclusion, 2-methoxypropan-1-amine hydrochloride (CAS No. 70807-90-8) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical properties, combined with recent advancements in medicinal chemistry and materials science, position it as a valuable resource for researchers and developers alike. As ongoing research continues to uncover new applications and insights into its biological activities, 2-methoxypropan-1-amine hydrochloride is likely to play an increasingly important role in future innovations.